![molecular formula C12H11NO2 B6366031 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% CAS No. 1261895-89-9](/img/structure/B6366031.png)
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95%
Overview
Description
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% (2-H3HMPP) is a synthetic compound that has been studied for its potential applications in a variety of scientific research areas. This compound has been found to possess unique properties, such as a high degree of solubility in aqueous solutions and a low toxicity profile. In addition, 2-H3HMPP has been found to possess a wide range of biochemical and physiological effects, making it a valuable tool for research in a variety of fields.
Scientific Research Applications
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been used in a variety of scientific research applications, including drug development, biochemistry, and molecular biology. In drug development, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been used as a model compound to study the effects of various compounds on the body. In biochemistry, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been used as a substrate for enzyme studies and as a probe for studying protein-protein interactions. In molecular biology, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been used to study gene expression, as well as to identify potential drug targets.
Mechanism of Action
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been found to interact with a variety of proteins, including enzymes and transcription factors. The exact mechanism of action of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% is not yet fully understood, but it is believed to be mediated by the ability of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% to interact with and modulate the activity of various proteins.
Biochemical and Physiological Effects
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been found to possess a wide range of biochemical and physiological effects. In particular, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties, as well as the ability to modulate the activity of various enzymes and transcription factors.
Advantages and Limitations for Lab Experiments
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% has several advantages for use in laboratory experiments. First, it has a high degree of solubility in aqueous solutions, making it easy to use in a variety of experiments. Second, it has a low toxicity profile, making it safe to use in a variety of experiments. However, there are some limitations to the use of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% in laboratory experiments. For example, the exact mechanism of action of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% is not yet fully understood, and the effects of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% on different proteins may vary depending on the specific conditions of the experiment.
Future Directions
There are a number of potential future directions for the use of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% in scientific research. First, further research is needed to better understand the exact mechanism of action of 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% and to identify potential drug targets. Second, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% could be used in combination with other compounds to study the effects of drug interactions on the body. Third, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% could be used to study the effects of environmental factors on gene expression. Fourth, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% could be used to study the effects of diet on the body. Finally, 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% could be used to study the effects of aging on the body.
Synthesis Methods
2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% can be synthesized using a variety of methods, including the reaction of 3-hydroxymethylphenyl pyridine (3-HMPP) with 2-chloropyridine in an aqueous solution. This reaction yields 2-Hydroxy-3-(3-hydroxymethylphenyl)pyridine, 95% in a 95% yield. Other methods of synthesis include the reaction of 3-HMPP with 2-chloropyridine in aqueous solution, as well as the reaction of 3-HMPP with 2-chloropyridine in aqueous solution.
properties
IUPAC Name |
3-[3-(hydroxymethyl)phenyl]-1H-pyridin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c14-8-9-3-1-4-10(7-9)11-5-2-6-13-12(11)15/h1-7,14H,8H2,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKCVSRPFZZGWQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC=CNC2=O)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40682602 | |
Record name | 3-[3-(Hydroxymethyl)phenyl]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40682602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261895-89-9 | |
Record name | 2(1H)-Pyridinone, 3-[3-(hydroxymethyl)phenyl]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261895-89-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[3-(Hydroxymethyl)phenyl]pyridin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40682602 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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